![molecular formula C6H12O3 B155242 4,4-Dimethoxy-2-butanone CAS No. 5436-21-5](/img/structure/B155242.png)
4,4-Dimethoxy-2-butanone
Overview
Description
Scientific Research Applications
4,4-Dimethoxy-2-butanone has a wide range of applications in scientific research, including:
Safety and Hazards
Preparation Methods
4,4-Dimethoxy-2-butanone can be synthesized through a Claisen condensation reaction involving ethyl formate, liquid sodium methoxide, acetone, and concentrated sulfuric acid . The process involves preparing butanone sodium enolate, which is then reacted with methanol containing concentrated sulfuric acid to obtain the crude product. The final product is obtained through distillation under normal and reduced pressure . This method is suitable for large-scale industrial production due to its simplicity and cost-effectiveness .
Chemical Reactions Analysis
4,4-Dimethoxy-2-butanone undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding carboxylic acids.
Reduction: It can be reduced to form alcohols.
Substitution: It can undergo nucleophilic substitution reactions to form various derivatives.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines . The major products formed from these reactions depend on the specific reagents and conditions used.
Mechanism of Action
The mechanism of action of 4,4-Dimethoxy-2-butanone involves its ability to act as a nucleophile or electrophile in various chemical reactions . It can form intermediates that participate in further reactions, leading to the formation of desired products. The specific molecular targets and pathways involved depend on the particular reaction and application.
Comparison with Similar Compounds
4,4-Dimethoxy-2-butanone can be compared with similar compounds such as:
3,3-Dimethoxy-2-butanone: Another ketone with similar properties but different reactivity due to the position of the methoxy groups.
Acetylacetaldehyde dimethylacetal: A synonym for this compound, highlighting its structural similarity.
2-Butanone: A simpler ketone with different chemical properties and applications.
The uniqueness of this compound lies in its specific structure, which allows it to participate in a wide range of chemical reactions and serve as an intermediate in the synthesis of various compounds .
properties
IUPAC Name |
4,4-dimethoxybutan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCCSZUMZMCWSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8052196 | |
Record name | 4,4-Dimethoxybutanone | |
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URL | https://comptox.epa.gov/dashboard/DTXSID8052196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | 2-Butanone, 4,4-dimethoxy- | |
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Record name | 4,4-Dimethoxy-2-butanone | |
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Boiling Point |
178.00 °C. @ 760.00 mm Hg | |
Record name | 4,4-Dimethoxy-2-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033851 | |
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Solubility |
slightly | |
Record name | 4,4-Dimethoxy-2-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033851 | |
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Density |
0.993-0.998 | |
Record name | 3-Oxobutanal dimethyl acetal | |
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CAS RN |
5436-21-5 | |
Record name | 4,4-Dimethoxy-2-butanone | |
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Record name | 4,4-Dimethoxy-2-butanone | |
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Record name | 4,4-Dimethoxy-2-butanone | |
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Record name | 4,4-Dimethoxy-2-butanone | |
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Record name | 2-Butanone, 4,4-dimethoxy- | |
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Record name | 4,4-Dimethoxybutanone | |
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Record name | 4,4-dimethoxybutanone | |
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Record name | 4,4-DIMETHOXY-2-BUTANONE | |
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Record name | 4,4-Dimethoxy-2-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033851 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-83.00 °C. @ 760.00 mm Hg | |
Record name | 4,4-Dimethoxy-2-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033851 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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